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Compound of Interest

Compound Name: Halosulfuron-methyl

Cat. No.: B1672931 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of halosulfuron-methyl, a
selective post-emergence herbicide, across a range of crop varieties. It includes supporting

experimental data on crop tolerance and weed control efficacy, detailed experimental protocols

for assessing selectivity, and comparisons with alternative herbicides.

Executive Summary
Halosulfuron-methyl is a sulfonylurea herbicide that selectively controls broadleaf weeds and

sedges in various crops. Its mode of action is the inhibition of the acetolactate synthase (ALS)

enzyme, which is crucial for the biosynthesis of branched-chain amino acids in susceptible

plants[1][2][3][4]. This guide synthesizes data from multiple studies to assess the selectivity of

halosulfuron-methyl in key agricultural crops, including sugarcane, maize, rice, and dry

beans. The data presented demonstrates that while halosulfuron-methyl is generally safe for

these crops, selectivity can vary depending on the crop variety, application rate, and

environmental conditions.

Comparative Performance Data
The following tables summarize the quantitative data on crop injury, weed control, and yield

from various studies.
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Table 1: Selectivity of Halosulfuron-Methyl in Sugarcane
Varieties

Sugarcane
Variety

Halosulfuro
n-Methyl
Rate (g
a.i./ha)

Phytotoxicit
y Rating (0-
10 scale)

Weed
Control (%)

Yield
Increase
(%) vs.
Weedy
Check

Reference

Co 06027 67.5
1-3 (visual

recovery)
96.3 - 97.0 60.9 - 64.8 [5]

Co 94008 67.5
4 (incomplete

recovery)
96.3 - 97.0

>5%

reduction

Co 8021 67.5 Not specified 96.3 - 97.0
>5%

reduction

Co 99006 67.5 Not specified 96.3 - 97.0
>5%

reduction

Not Specified 67.5
No

phytotoxicity
97.8 - 97.9 60.9 - 64.8

Not Specified 75.0
No

phytotoxicity
97.8 - 97.9 60.9 - 64.8

Not Specified 150.0
No

phytotoxicity
97.8 - 97.9 60.9 - 64.8

Table 2: Selectivity of Halosulfuron-Methyl in Maize
Varieties
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Maize
Hybrid

Halosulfuro
n-Methyl
Rate (g
a.i./ha)

Phytotoxicit
y
Symptoms

Weed
Control
Efficiency
(%)

Grain Yield
(q/ha)

Reference

Pioneer 3027 Not specified

Chlorosis and

stunting at

higher rates

Not specified
Not affected

at lower rates

Not Specified 67.5
No adverse

effects

98.09 (30

DAS)
65.90 - 70.70

Table 3: Selectivity of Halosulfuron-Methyl in Rice
Varieties

Rice
Cultivar

Halosulfuro
n-Methyl
Rate (g
a.i./ha)

Phytotoxicit
y
Symptoms

Weed
Control (%)

Yield
Impact

Reference

Not Specified 15 - 60
No phytotoxic

symptoms

Up to 90%

(Cyperaceae)

Increased

plant height

and tillers

Table 4: Selectivity of Halosulfuron-Methyl in Dry Bean
Varieties

Dry Bean
Market Class

Halosulfuron-
Methyl Rate (g
a.i./ha)

Injury (%) Yield Impact Reference

White Bean 25, 37.5, 50 2, 3, 4 (transient) Not specified

Adzuki Bean 35, 70 Up to 65% 28% reduction

Black, Cranberry,

Kidney
35, 70

No significant

effect

No significant

effect
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Comparison with Alternative Herbicides
Halosulfuron-methyl offers a distinct advantage in controlling sedges compared to many other

herbicides.

Table 5: Comparison of Halosulfuron-Methyl with
Alternative Herbicides in Sugarcane

Herbicide
Treatment

Rate
(a.i./ha)

Primary
Target
Weeds

Weed
Control
Efficiency
(%)

Yield
Increase
(%) vs.
Weedy
Check

Reference

Halosulfuron-

methyl
67.5 g

Sedges,

Broadleaf

weeds

97.8 - 97.9 60.9 - 64.8

Atrazine +

2,4-D
Not specified

Broadleaf

weeds, some

grasses

8.7 33.9

Halosulfuron-

methyl +

Atrazine

67.5 g + 1.25

kg

Broad-

spectrum
High

Significantly

higher than

weedy check

Halosulfuron-

methyl +

Metribuzin

67.5 g + 525

g

Broad-

spectrum
High

Significantly

higher than

weedy check

Table 6: Comparison of Halosulfuron-Methyl with
Alternative Herbicides in Maize
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Herbicide
Treatment

Rate (a.i./ha)
Primary Target
Weeds

Key Findings Reference

Halosulfuron-

methyl
Not specified

Sedges,

Broadleaf weeds

Effective against

Cyperus

rotundus

Glyphosate Not specified
Broad-spectrum

(non-selective)

Lacks selectivity

for in-crop use

2,4-D Not specified Broadleaf weeds
Less effective on

sedges

Metsulfuron-

methyl
Not specified

Broadleaf weeds,

some grasses

Halosulfuron-

methyl is

superior for

sedge control

Dicamba Not specified Broadleaf weeds
Not effective for

sedge control

Experimental Protocols
General Methodology for Assessing Herbicide
Selectivity
A standardized approach is crucial for accurately assessing the selectivity of herbicides like

halosulfuron-methyl. The following protocol outlines the key steps involved in conducting

such field trials.

1. Experimental Design:

Layout: Randomized Complete Block Design (RCBD) is commonly used to minimize the

effects of field variability.

Replications: A minimum of three to four replications for each treatment is recommended to

ensure statistical validity.
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Plot Size: The size of individual plots should be sufficient to obtain representative data,

typically ranging from 10 to 50 square meters.

2. Treatments:

Herbicide Rates: Include the recommended label rate, as well as higher (e.g., 2x) and lower

rates to determine the margin of crop safety.

Control Groups: A weedy check (no herbicide) and a weed-free check (manual weeding) are

essential for comparison.

Alternative Herbicides: Include treatments with standard or alternative herbicides for a

comparative assessment.

3. Application:

Timing: Applications should be made at the crop and weed growth stages specified on the

product label (e.g., pre-emergence, post-emergence at a specific leaf stage).

Equipment: Use a calibrated research sprayer with appropriate nozzles to ensure uniform

application.

Environmental Conditions: Record weather data (temperature, humidity, wind speed) at the

time of application.

4. Data Collection:

Crop Injury (Phytotoxicity): Visually assess crop injury at regular intervals (e.g., 7, 14, 21,

and 28 days after treatment - DAT). Use a standardized rating scale, such as the 0-100%

scale from the Canadian Weed Science Society, where 0% indicates no injury and 100%

indicates complete crop death. Symptoms to record include:

Chlorosis (yellowing)

Necrosis (tissue death)

Stunting (reduced height)
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Deformation (malformation of leaves or stems)

Weed Control Efficacy:

Visual Ratings: Assess the percentage of weed control for each species present compared

to the weedy check.

Weed Density and Biomass: Count the number of weeds per unit area and/or harvest and

weigh the above-ground weed biomass.

Crop Yield: Harvest the crop from the center of each plot to avoid edge effects and measure

the yield (e.g., grain weight, cane tonnage).

5. Statistical Analysis:

Subject the collected data to Analysis of Variance (ANOVA) to determine the statistical

significance of treatment effects.

Use a mean separation test (e.g., Tukey's HSD, LSD) to compare treatment means.

Mandatory Visualizations
Signaling Pathway of Halosulfuron-Methyl
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Caption: Mechanism of action of halosulfuron-methyl, an ALS inhibitor herbicide.

Experimental Workflow for Herbicide Selectivity
Assessment
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Phase 1: Trial Planning

Phase 2: Field Execution

Phase 3: Data Collection

Phase 4: Analysis & Reporting
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Caption: Workflow for conducting herbicide selectivity and efficacy trials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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